Cas no 22795-37-5 (3-Methylbutane-1-sulfonyl chloride)

• Product Name: 3-Methylbutane-1-sulfonyl chloride
• CAS No: 22795-37-5
• MF: C₅H₁₁ClO₂S
• MW: 170.657639741898
• MDL: MFCD09758974
• CID: 2856735
• PubChem ID: 12933327
• Update Time: 2025-05-24

3-Methylbutane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-methylbutane-1-sulfonyl chloride
• 1-Isobutylsulfonyl chloride
• 3-methyl-butane-1-sulfonyl chloride
• 1-Butanesulfonyl chloride, 3-methyl-
• NE26664
• 3-Methylbutane-1-sulfonic acid chloride
• 3-methyl-butane-1-sulfonyl chloride, AldrichCPR
• 22795-37-5
• CAOXTJCSAJIUGW-UHFFFAOYSA-N
• BS-13097
• EN300-66646
• SCHEMBL2379781
• DB-152014
• AKOS010078192
• MFCD09758974
• SY185454
• 3-Methylbutane-1-sulfonylchloride
• D82374
• 3-Methyl-1-butanesulfonyl chloride
• 824-618-2
• 3-Methylbutane-1-sulfonyl chloride

• MDL： MFCD09758974
• Inchi： 1S/C5H11ClO2S/c1-5(2)3-4-9(6,7)8/h5H,3-4H2,1-2H3
• InChI Key： CAOXTJCSAJIUGW-UHFFFAOYSA-N
• SMILES： ClS(CCC(C)C)(=O)=O

Computed Properties

• Exact Mass: 170.0168285 g/mol
• Monoisotopic Mass: 170.0168285 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 42.5
• Molecular Weight: 170.66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on 3-Methylbutane-1-sulfonyl chloride

Recent Advances in the Application of 3-Methylbutane-1-sulfonyl chloride (CAS: 22795-37-5) in Chemical Biology and Pharmaceutical Research

3-Methylbutane-1-sulfonyl chloride (CAS: 22795-37-5) is a versatile sulfonylating reagent that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its branched alkyl chain and reactive sulfonyl chloride group, serves as a key intermediate in the synthesis of sulfonamide derivatives, which are widely employed in drug discovery and development. Recent studies have highlighted its utility in the construction of bioactive molecules, particularly in the context of protease inhibitors and antibacterial agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 3-Methylbutane-1-sulfonyl chloride in the synthesis of novel sulfonamide-based inhibitors targeting the SARS-CoV-2 main protease. The researchers utilized this reagent to introduce a hydrophobic sulfonamide moiety, which significantly enhanced the binding affinity of the inhibitors to the protease active site. The study reported a 15-fold improvement in inhibitory activity compared to previous analogs, underscoring the compound's potential in antiviral drug development.

In the field of antibacterial research, a team from the University of Cambridge recently employed 3-Methylbutane-1-sulfonyl chloride as a key building block for the development of new sulfonamide antibiotics targeting multidrug-resistant Gram-negative bacteria. The unique steric properties imparted by the 3-methylbutyl group were found to improve membrane permeability while maintaining target specificity. This work, published in Nature Chemical Biology, represents a significant advancement in addressing antibiotic resistance challenges.

From a synthetic chemistry perspective, recent methodological developments have expanded the utility of 22795-37-5. A 2024 paper in Organic Letters described a novel photoredox-catalyzed sulfonylation protocol using this reagent, enabling the direct functionalization of C-H bonds under mild conditions. This breakthrough significantly broadens the scope of sulfonamide synthesis and has important implications for late-stage functionalization in drug discovery programs.

The safety profile and handling considerations of 3-Methylbutane-1-sulfonyl chloride have also been the subject of recent investigations. A comprehensive study published in Chemical Research in Toxicology (2023) characterized its reactivity with biological nucleophiles and proposed optimized handling protocols to minimize decomposition and improve reaction yields. These findings are particularly valuable for process chemistry applications in pharmaceutical manufacturing.

Looking forward, the unique properties of 3-Methylbutane-1-sulfonyl chloride continue to inspire innovative applications. Current research directions include its use in PROTAC (proteolysis targeting chimera) design, where its ability to form stable sulfonamide linkages is being exploited to develop novel targeted protein degraders. Additionally, several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines for various therapeutic areas, suggesting its enduring relevance in drug discovery.